5-(4-hydroxybenzylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5Z)-3-(4-hydroxyphenyl)-5-[(4-hydroxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H11NO4S/c18-12-5-1-10(2-6-12)9-14-15(20)17(16(21)22-14)11-3-7-13(19)8-4-11/h1-9,18-19H/b14-9-
• InChI Key: PJWSANHYZXPKCR-ZROIWOOFSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)N(C(=O)S2)C3=CC=C(C=C3)O)O
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=O)N(C(=O)S2)C3=CC=C(C=C3)O)O
• Molecular Formula: C16H11NO4S
• Molecular Weight: 313.3 g/mol

Description

5-(4-hydroxybenzylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione, also known as HTB, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic effects. It belongs to the class of thiazolidinediones, which are known for their anti-diabetic and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 5-(4-hydroxybenzylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione is not fully understood, but it is believed to be due to its ability to interact with various cellular targets. One of the main targets is the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. 5-(4-hydroxybenzylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione has been shown to inhibit the activation of NF-κB, thereby reducing inflammation and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
5-(4-hydroxybenzylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione has been shown to have several biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS), which are known to cause oxidative stress and damage to cells. It also has the potential to modulate the activity of various enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in inflammation and cancer progression.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(4-hydroxybenzylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione in lab experiments is its ability to selectively target cancer cells while sparing normal cells. This makes it a potentially safer and more effective treatment option compared to traditional chemotherapy drugs. However, one of the limitations is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of 5-(4-hydroxybenzylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione. One area of interest is the optimization of its chemical structure to improve its solubility and bioavailability. Another area of research is the investigation of its potential use in combination with other anti-cancer drugs to enhance its therapeutic effects. Additionally, the development of 5-(4-hydroxybenzylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione-based nanoparticles for targeted drug delivery is a promising approach for the treatment of cancer.

Synthesis Methods

The synthesis of 5-(4-hydroxybenzylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione involves the reaction of 4-hydroxybenzaldehyde and 4-hydroxythiophenol in the presence of a catalyst such as piperidine. The resulting product is then subjected to a reaction with 2,4-thiazolidinedione to yield 5-(4-hydroxybenzylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione. This synthesis method has been reported in several research articles and is considered to be a reliable and efficient method for the preparation of 5-(4-hydroxybenzylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

The potential therapeutic effects of 5-(4-hydroxybenzylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione have been investigated in several scientific studies. One of the main areas of research is its anti-cancer activity. 5-(4-hydroxybenzylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. It does so by inducing apoptosis, which is a process of programmed cell death. 5-(4-hydroxybenzylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione has also been shown to inhibit the migration and invasion of cancer cells, which is an important step in the metastasis of cancer.
In addition to its anti-cancer activity, 5-(4-hydroxybenzylidene)-3-(4-hydroxyphenyl)-1,3-thiazolidine-2,4-dione has also been investigated for its anti-inflammatory and anti-diabetic properties. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It also has the potential to improve insulin sensitivity and reduce blood glucose levels in diabetic patients.